Cas no 3828-49-7 (1,2-difluoro-3-methyl-benzene)

1,2-difluoro-3-methyl-benzene Properties

Names and Identifiers

• 1,2-Difluoro-3-methylbenzene
• Difluorotoluene1
• 2,3-Difluorotoluene
• 1,2-DIFLUORO-3-METHYL-BENZENE
• 2,3-Difluoroluene
• 2,3-difluoromethylbenzene
• 2,3-difluoro-toluene
• 2,3-Difluor-toluol
• Difluorotoluene 23
• Benzene, 1,2-difluoro-3-methyl-
• 2,3-DIFLUORO METHYL BENZENE
• PubChem1610
• 2.3-difluoro methyl benzene
• KSC493C6T
• 1-methyl-2,3-difluorobenzene
• ZNEHIDGAPGVZSA-UHFFFAOYSA-N
• STL557438
• SBB085713
• EBD672939
• BBL103628
• CM13954
• 2,3-Difluoro toluene
• TRA0054738
• LF
• CS-W013472
• D3497
• DS-1754
• AKOS005254453
• FT-0602707
• AC-9821
• F0001-1090
• 3828-49-7
• MFCD01631506
• DTXSID50378948
• AM61489
• J-506969
• SCHEMBL60953
• A6495
• 2,3-Difluorotoluene, 97%
• EN300-107965
• DB-005831
• +Expand

• MDL： MFCD01631506
• InChIKey： ZNEHIDGAPGVZSA-UHFFFAOYSA-N
• Inchi： 1S/C7H6F2/c1-5-3-2-4-6(8)7(5)9/h2-4H,1H3
• SMILES： FC1C(=C([H])C([H])=C([H])C=1C([H])([H])[H])F
• BRN： 3235341

Computed Properties

• Exact Mass: 128.04400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.044
• Heavy Atom Count: 9
• Complexity: 92.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.27320
• PSA: 0.00000
• Refractive Index: n20/D 1.4530(lit.)
• Boiling Point: 119°C(lit.)
• Flash Point: Fahrenheit: 62.6 ° f
  Celsius: 17 ° c
  
• Solubility: 0.24g/l
• Color/Form: Colorless to yellowish liquid
• Density: 1.096 g/mL at 25 °C(lit.)

1,2-difluoro-3-methyl-benzene Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：2
• Safety Term：3
• Safety Instruction： S16-S26-S39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R22; R37/38; R41
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225,H302,H315,H318,H335
• Warning Statement： P210,P261,P280,P305+P351+P338
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 10-22-37/38-41
• Signal Word：Danger
• HazardClass：3

1,2-difluoro-3-methyl-benzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides